Manganese carbonate

• IUPAC Name: manganese(2+);carbonate
• InChI: InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key: XMWCXZJXESXBBY-UHFFFAOYSA-L
• Canonical SMILES: C(=O)([O-])[O-].[Mn+2]
• Molecular Formula: MnCO3, CMnO3
• DSSTOX Substance ID: DTXSID1042108
• Molecular Weight: 114.947 g/mol
• Physical Description: Dry Powder; Liquid; Other Solid, Rose-colored crystals; [HSDB] Tarnishes to light brown; [Merck Index] Hygroscopic solid; Practically insoluble in water: 0.065 g/L @ 25 deg C; [MSDSonline]
• Solubility: Solubility product in water: 8.8X10-11, Sol in dil acid; insol in water or alcohol, SOL IN AQ CARBON DIOXIDE; INSOL IN AMMONIA, Soluble in dilute inorganic acids; almost insoluble in common organic acids, both concentrated and dilute.
• Density: 3.7
• Impurities: IMPURITIES MAY BE CALCIUM OXIDE AND SODIUM OXIDE.
• Color/Form: Pink to almost white powder when freshly precipitated; rhombohedral, calcite structure, Rose-colored crystals, almost white when precipitated., Pink solid trigonal
• CAS No.: 598-62-9, 17375-37-0
• Melting Point: Decomposes >200 °C

Description

Manganese Carbonate (MnCO₃) is an inorganic compound serving as a versatile precursor and functional material in advanced research and industrial applications. It is characterized by its typical pink to light brown coloration and appears as a solid powder . Its primary research value lies in its utility as a starting material for synthesizing other manganese compounds, including various oxides like MnO and MnO₂, which are obtained through controlled thermal decomposition . In the field of energy storage, this compound is a critical precursor in the manufacturing of cathode materials for lithium-ion batteries, where it contributes to enhanced energy density and cycle life, supporting the development of electric vehicles and portable electronics . It also functions as an efficient catalyst or catalyst component in advanced oxidation processes for environmental remediation, effectively activating peroxymonosulfate (PMS) to degrade persistent organic pollutants in water, such as pharmaceuticals and dyes . In materials science, it is widely used as a colorant and flux in ceramic and glass glazes, imparting stable pink to brown hues and improving the thermal properties of the final product . Furthermore, its application extends to agricultural and biological research as a source of essential manganese nutrient in plant fertilizers and animal feed formulations to correct deficiency and support metabolic functions . Cutting-edge biomedical research is exploring the use of synthesized this compound Nanoparticles (MnCO₃ NPs) for novel cancer therapies, utilizing their responsiveness to ultrasound and the tumor microenvironment for sonodynamic therapy (SDT) . This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or personal use. All information is provided for research purposes. Researchers should consult the relevant Safety Data Sheet (SDS) and conduct a thorough risk assessment before use.

Synthesis and Advanced Fabrication Methodologies for Manganese Carbonate

Precipitation Techniques for Manganese Carbonate Synthesis

Precipitation is a widely used method for synthesizing this compound due to its relative simplicity and scalability. This process typically involves reacting a soluble manganese salt with a soluble carbonate source in an aqueous or mixed-solvent system, leading to the formation of solid MnCO₃.

Aqueous Precipitation Methods

Aqueous precipitation is a fundamental approach for producing this compound. This method involves the reaction of a manganese(II) salt, such as manganese sulfate (B86663) (MnSO₄), with a carbonate salt, such as sodium carbonate (Na₂CO₃), in water. researchgate.nettandfonline.com The reaction results in the formation of solid this compound precipitate.

For example, this compound can be precipitated by mixing an aqueous solution of manganese sulfate with sodium carbonate. researchgate.nettandfonline.com Studies have shown that factors like pH, temperature, and reactant concentrations influence the precipitation efficiency and the properties of the resulting MnCO₃. researchgate.nettandfonline.com One study achieved a maximum manganese precipitation of approximately 72% as MnCO₃ at a pH of 3, using 5 g of Na₂CO₃ at 80 °C for 40 minutes, starting from a manganese sulfate solution containing 85% Mn²⁺. researchgate.nettandfonline.com The precipitated product in this case was identified as single-phase rhodochrosite (MnCO₃) with a microstructure of coarse grains. researchgate.nettandfonline.com

Carbonate Precipitation Processes for Cathode Precursors

This compound is also employed as a precursor in the synthesis of cathode materials for batteries. Carbonate precipitation processes are utilized to produce manganese-containing precursors with controlled morphology and composition, which are critical for the electrochemical performance of the final cathode material. While the provided information does not detail specific carbonate precipitation processes solely for this compound as a cathode precursor, it highlights that metal carbonate precipitation, including this compound, can be an effective method for recovering manganese from solutions, which is relevant in the context of material synthesis. researchgate.nettandfonline.com The synthesis of mixed metal carbonates, where manganese is a component, is a common approach for cathode precursor production.

Effect of Precursors and Solvents on Precipitation Outcomes

The choice of manganese precursor salt and solvent significantly impacts the outcome of this compound precipitation, affecting particle size, morphology, and purity. Different manganese salts, such as manganese sulfate, manganese chloride, and manganese nitrate, can be used as starting materials. researchgate.nettandfonline.comfishersci.ptfishersci.fiwikipedia.orgereztech.comfishersci.fiwikipedia.orgereztech.comfishersci.caamericanelements.comfishersci.caamericanelements.comereztech.comwikipedia.orgbu.edu.eg The carbonate source also plays a crucial role; common choices include sodium carbonate and ammonium (B1175870) bicarbonate. researchgate.nettandfonline.combu.edu.egfishersci.caereztech.comwikipedia.orgfishersci.nlusda.govmpbio.comfishersci.caamericanelements.comthermofisher.commdpi.com

The solvent system, whether purely aqueous or a mixture of water with organic solvents like ethanol (B145695), can influence the nucleation and growth kinetics of MnCO₃ particles, leading to variations in morphology and size. researchgate.net For instance, the introduction of ethanol during aqueous precipitation has been shown to affect the formation and reassembly of MnCO₃ nanoparticles, influencing the surface area and morphology of the final product. researchgate.net

Kinetic Modeling of this compound Precipitation Pathways

Understanding the kinetics of this compound precipitation is essential for optimizing synthesis processes and controlling particle formation. Kinetic modeling helps in elucidating the reaction pathways and identifying the rate-limiting steps.

Studies on the kinetic modeling of this compound precipitated from solutions, such as manganese sulfate solution using sodium carbonate, have indicated that the reaction process can follow first-order kinetics. researchgate.nettandfonline.com The reaction rate constants have been observed to increase with increasing reaction temperature. researchgate.nettandfonline.com The apparent activation energy for the precipitation process has been calculated, providing insight into the energy barrier between reactants and products. researchgate.nettandfonline.com Thermodynamic parameters of activation can also reveal the spontaneous and endothermic nature of the chemical reaction and the entropical changes occurring at the solid-solution interface during precipitation. researchgate.nettandfonline.com

Hydrothermal and Solvothermal Synthetic Routes for this compound Nanostructures

Hydrothermal and solvothermal methods are advanced synthetic routes employed for the fabrication of this compound nanostructures with controlled morphologies and sizes. These techniques involve carrying out reactions in sealed vessels under high pressure and temperature, using water (hydrothermal) or non-aqueous solvents (solvothermal).

Hydrothermal synthesis has been successfully used to produce MnCO₃ with various hierarchical superstructures, including chrysanthemum, straw-bundle, dumbbell, and sphere-like shapes, in water/ethanol systems. researchgate.netresearchgate.net Factors such as hydrothermal temperature, the molar ratio of manganese ions to shape-guiding agents (like Schiff base), and the volume ratio of water to ethanol can be controlled to obtain different superstructures. researchgate.netresearchgate.net A template-free hydrothermal treatment of manganese chloride and ammonium hydrogen carbonate has also been reported to yield uniform microspheres of MnCO₃. bu.edu.eg

Solvothermal methods, particularly microemulsion-mediated approaches, have also been explored for the morphology- and size-controlled synthesis of MnCO₃ nanocrystals. nih.gov Using different divalent manganese sources in solvents like N,N-dimethylformamide (DMF) with or without additives such as poly(vinylpyrrolidone) (PVP) can lead to the controlled formation of MnCO₃ crystals. researchgate.net Higher process temperatures and longer solvothermal times have been found to favor the formation of single-phase MnCO₃ when using manganese chloride as the manganese source. researchgate.net Ionic liquid-assisted hydrothermal methods have also been successfully applied to synthesize MnCO₃ hollow microspheres and nanocubes, with the concentration of the ionic liquid influencing the size and morphology of the crystals. acs.orgcapes.gov.br

These solvothermal and hydrothermal approaches allow for fine-tuning the reaction environment to direct the nucleation and growth of MnCO₃, enabling the creation of nanostructures with tailored properties for specific applications.

Surfactant-Assisted and Micelle Methods in this compound Synthesis

Surfactant-assisted methods and micelle-based approaches are employed to control the morphology and size of synthesized this compound particles. These methods utilize surfactants to create organized media, such as micelles or reverse micelles, which can act as microreactors or templates for particle formation.

Microwave calcination of ordered micelle-templated this compound films has been shown to produce highly crystalline, ordered mesoporous manganese oxide. osti.gov This suggests that micelle templating can influence the structural properties of materials derived from this compound precursors.

In one study, the preparation of this compound using a reverse micelles method resulted in nanostructured material. nih.gov This nanostructuration was found to favor a capacitive lithium storage mechanism in this compound, demonstrating good rate performance. nih.gov

Another approach involves the use of ethanol as an assistant in aqueous precipitation for the synthesis of micro-nano-assembled this compound. researchgate.net Ethanol can influence the precipitation of nanoparticles, retard aggregate fusion, and assist in the reassembly of aggregates at different stages, allowing for control over morphology and size. researchgate.net By controlling the introduction of ethanol, researchers can obtain micro-nano-assembled MnCO₃ with high surface area and uniform morphology. researchgate.net

Surfactants like cetyltrimethylammonium bromide (CTAB) have been used in the crystallization of metal carbonates, including mixed metal carbonates. acs.org The presence of such cationic surfactants and the use of organized media can influence the crystal growth mechanism. acs.org

Electrodeposition of this compound Films and Structures

Electrodeposition is a method used to fabricate thin films and structures of this compound, offering control over film thickness and morphology. This technique typically involves applying an electrical potential in an electrolyte solution containing manganese ions and a carbonate source.

A chemical bath method has been designed for the deposition of manganese(II) carbonate thin films on electroconductive fluorine-doped tin(IV) oxide (FTO) glass substrates. ugd.edu.mk Homogeneous thin films with thicknesses ranging from 70 to 500 nm can be deposited at approximately 98 °C from an aqueous solution containing urea (B33335) and MnCl₂. ugd.edu.mk This process relies on the low-temperature hydrolysis of manganese complexes with urea. ugd.edu.mk The as-deposited MnCO₃ films can be electrochemically transformed into electrochromic films, exhibiting color changes from brown to pale yellow. ugd.edu.mk Electrochemical oxidation of MnCO₃ in aqueous electrolytes has been reported to form different types of MnO₂. ugd.edu.mk

Electrodeposited MnCO₃ has also been explored as an electrode material for supercapacitors. researchgate.net In one study, MnCO₃ was electrodeposited from an aqueous mixture of MnSO₄ and Na₃C₆H₅O₇ by chronopotentiometry. researchgate.net The resulting material delivered a specific capacitance of 194 F g⁻¹ at a specific current of 0.5 A g⁻¹ and demonstrated good cycling stability. researchgate.net Microscopic studies revealed the formation of micron-sized spherical particles formed by the agglomeration of sub-micron sized cubes. researchgate.net

Electrochemical deposition techniques are also used to prepare manganese oxide films, which can be derived from this compound precursors or involve manganese species in the electrolyte. mdpi.comresearchgate.net For instance, MnOₓ thin films have been electrochemically deposited on indium tin oxide (ITO) substrates using silver acetate (B1210297) and potassium permanganate (B83412) aqueous solution. mdpi.com

Green Chemistry Approaches in this compound Production and By-product Recovery

Green chemistry principles are increasingly applied to the synthesis of this compound to minimize environmental impact and improve resource utilization. These approaches often focus on using environmentally friendly reagents, reducing waste, and recovering valuable by-products.

One green process involves the recovery of manganese and magnesium from this compound ore, with a focus on utilizing the by-product Mg-containing ammonium sulfate solution. mdpi.com In this process, a two-stage leaching method is used to extract Mn and Mg from the ore. mdpi.com Ammonium bicarbonate (NH₄HCO₃) can be used as a precipitant to convert Mn²⁺ in the leachate to MnCO₃, achieving high precipitation efficiency. mdpi.com The resulting Mg-containing ammonium sulfate solution is then treated using a combined stripping-adsorption process to recover magnesium and ammoniacal nitrogen. mdpi.com This approach offers advantages such as being economical and having high resource utilization efficiency, contributing to the sustainable development of the manganese industry. mdpi.com

Crystalline this compound has been identified as a versatile, green, non-corrosive, and environmentally friendly catalyst for the transesterification of vegetable oils in biodiesel production. scirp.orgresearchgate.net Its use as a catalyst has shown high conversion rates (80% - 95%) and can decrease reaction time and temperature compared to other solid catalysts. scirp.orgresearchgate.net

Another green synthesis approach involves the preparation of manganese-rich carbonate precursors for cathode materials using a two-stage continuous coprecipitation method with sodium carbonate and sulfate as raw materials. acs.org This method aims to reduce environmental pollution and lower raw material consumption while producing precursors with uniform particle size and good sphericity. acs.org

Biologically-induced mineralization methods are also being explored for the synthesis of this compound precipitates, which can have potential applications in heavy metal removal. nih.gov For example, using Sporosarcina pasteurii in aqueous solutions containing urea and MnCl₂ can produce biologically-induced synthetic this compound precipitate (BISMCP) with a rhodochrosite structure. nih.gov

Synthesis from Natural Manganese Ore Resources

Synthesis of this compound directly from natural manganese ore resources is a cost-effective and widely used method, particularly for large-scale production. This process typically involves leaching manganese from the ore followed by precipitation of this compound.

Manganese ore, such as that from the Bajaur district in Pakistan, has been evaluated for the synthesis of this compound using hydrochloric acid (HCl) as an extractant and soda ash (Na₂CO₃) as a precipitant. aspur.rs This facile and cost-effective approach achieved an optimum yield of 78.10% and a maximum manganese content of 28.54% in the synthesized MnCO₃ at specific reaction conditions (70°C and 3 hours). aspur.rs The major mineral phase in the synthesized MnCO₃ was identified as rhodochrosite with a cubical morphology. aspur.rs A proposed flowsheet for the commercial production of MnCO₃ from manganese ore involves crushing, pulverizing, leaching with HCl, filtering the leach solution, precipitating MnCO₃ with soda ash, centrifuging, and drying. aspur.rs Sodium chloride (NaCl) is a by-product of this process. aspur.rs

Another method involves extracting manganese from Indonesian manganese ores using reductive leaching with sulfuric acid as the leaching reagent and tannic acid or oxalic acid as a reductant. n-bri.org The resulting manganese leaching filtrate, containing manganese sulfate, can be used to synthesize high-purity this compound (Mn compound >95%) via a simple co-precipitation process directly using sodium carbonate as the precipitation agent. n-bri.org This method proposes direct synthesis of manganese precursor from manganese ores. n-bri.org

The conventional preparation of this compound often involves the carbonization precipitation of a manganese sulfate solution, which can be obtained by leaching this compound ores. mdpi.com However, low-grade this compound ores often contain impurities, particularly Mg²⁺, which can be difficult to separate due to chemical similarities with Mn²⁺. mdpi.com Green processes, as discussed earlier, aim to address these challenges by improving resource utilization and managing by-products. mdpi.com

Natural this compound ore, primarily rhodochrosite, is also directly utilized in the industry, particularly in the smelting of manganese ferroalloys. atamankimya.comresearchgate.net While historically oxide ores were preferred, advancements in smelting practices have created a market for natural this compound ores due to their unique properties. researchgate.net

The thermal decomposition of manganese ore tailing containing rhodochrosite has been studied, showing the transformation of MnCO₃ into MnO₂ at elevated temperatures. aip.org

Advanced Characterization and Analytical Methodologies for Manganese Carbonate

Spectroscopic Analysis of Manganese Carbonate Structures

Spectroscopic techniques provide insights into the chemical bonding and elemental composition of this compound.

Fourier Transform Infrared (FTIR) Spectroscopy for Chemical Bonding Analysis

FTIR spectroscopy is a valuable tool for identifying the functional groups and bonding characteristics within this compound. The vibrational spectrum of a carbonate mineral includes mid-infrared internal modes related to the bending and stretching within the carbonate anion, as well as far IR lattice modes. ucf.edu Far IR modes probe lattice vibrations and are unique to a specific crystalline structure, making them useful for distinguishing between different carbonate minerals. ucf.edu

Analysis of this compound nanoparticles stabilized with methyl cellulose (B213188) has shown characteristic oscillation bands in the IR spectrum. These include a low-intensity Mn–O oscillation band typically found between 580-600 cm⁻¹, valence bands for C–O and C=O in the CO₃²⁻ group (around 721-725 cm⁻¹), and an out-of-plane vibration band for C–O and C=O in the CO₃²⁻ group (around 863-864 cm⁻¹). samipubco.com Additionally, bands corresponding to Mn–OH coupling vibrations (1073-1088 cm⁻¹) and asymmetric and symmetric vibrations of C–O and C=O in the CO₃²⁻ group (1420-1480 cm⁻¹) may be observed. samipubco.com Valence bond vibrations of C=O can appear around 1796-1803 cm⁻¹. samipubco.com

FTIR spectra of MnCO₃ prepared under specific conditions can show a strong band between 1400 and 1460 cm⁻¹ attributed to the carbonate peak. researchgate.net Peaks around 861 cm⁻¹ and 725 cm⁻¹ in the FTIR spectrum are associated with C-O bonding vibrations within the carbonate groups. researchgate.net The presence of these specific bands confirms the incorporation of carbonate species into the material's structure. researchgate.net

Table 1: Characteristic FTIR Peaks for this compound

Band Assignment	Wavenumber Range (cm⁻¹)	Source
Mn–O oscillation band	580-600	samipubco.com
C–O and C=O valence band (CO₃²⁻)	721-725	samipubco.com
C–O and C=O out-of-plane vibration band (CO₃²⁻)	863-864	samipubco.com
Mn–OH coupling vibrations	1073-1088	samipubco.com
C–O and C=O asymmetric and symmetric vibrations (CO₃²⁻)	1420-1480	samipubco.com
C=O valence bond vibrations	1796-1803	samipubco.com
Carbonate peak	1400-1460	researchgate.net
C-O bonding vibrations (carbonate groups)	861, 725	researchgate.net

X-ray Photoelectron Spectroscopy (XPS) for Surface Elemental Composition and Oxidation States

XPS is a surface-sensitive technique used to determine the elemental composition and chemical states, particularly oxidation states, of elements present in this compound. XPS analysis can confirm the presence of expected elements such as manganese, carbon, and oxygen. acs.org

For manganese, the Mn 2p spectrum typically shows two main peaks corresponding to Mn 2p₃/₂ and Mn 2p₁/₂. acs.org The binding energy of the Mn 2p₃/₂ peak can provide information about the oxidation state of manganese. For example, a peak at 642.1 eV and a smaller peak at 644.9 eV have been reported, suggesting the existence of Mn³⁺ and Mn⁴⁺ states in some this compound samples. acs.org The Mn 3s peak is also a useful indicator of the oxidation state of Mn, with a linear relation between the Mn valence and the Mn 3s exchange splitting energy. kratos.com A split of 4.4-4.6 eV in the Mn 3s peak has been observed, corresponding to an oxidation state of +4 in certain materials. kratos.com

The C 1s spectrum often includes a peak at high binding energy (>289.5 eV), which can be ascribed to the presence of carbonates on the surface. kratos.com The O 1s spectrum can be deconvoluted into multiple peaks corresponding to oxygen in different chemical environments, such as oxygen atoms attached to carbonate groups, oxygen bound to the metal cation, and lattice oxygen of CO₃²⁻ ions. acs.org For instance, binding energy peaks at 531.2 eV (oxygen attached to carbonate groups), 529.2 eV (binding of O atoms to metal cation), and 531.9 eV (lattice oxygen of CO₃²⁻ ions) have been reported for Mn₂(CO₃)₃. acs.org

XPS analysis can also reveal the redox cycling of manganese and the involvement of defect oxygen in catalytic processes involving this compound. nih.gov

Electrochemical Impedance Spectroscopy (EIS) and Cyclic Voltammetry (CV) for Electrochemical Behavior

Electrochemical techniques like EIS and CV are employed to investigate the electrochemical properties and behavior of this compound, particularly when used in applications such as electrodes in batteries or supercapacitors. scientific.net, mdpi.com, acs.org

Cyclic Voltammetry (CV) is used to study the redox behavior of this compound. CV curves can show characteristic anodic and cathodic peaks corresponding to electron transfer processes, which may involve changes in the oxidation state of manganese (e.g., Mn(II) to Mn(III) or Mn(IV)). acs.org For example, a this compound/laser-induced graphene composite electrode showed well-defined redox peaks with an anodic peak around 0.02 and -0.17 V and a cathodic peak around -0.2 and -0.29 V. acs.org These peaks were attributed to the electron transfer mechanism involving Mn(II) and Mn(III) or Mn(IV). acs.org CV can also be used to assess the electrochemical stability of this compound electrodes over multiple cycles. acs.org

Electrochemical Impedance Spectroscopy (EIS) is used to analyze the charge transfer kinetics and ion transport properties of electrode materials. acs.org, researchgate.net Nyquist plots obtained from EIS data can be fitted to equivalent electrical circuits to determine parameters such as ohmic resistance, charge transfer resistance (Rct), and double-layer capacitance. acs.org A lower charge transfer resistance generally indicates faster electron transfer kinetics at the electrode-electrolyte interface. EIS can also provide insights into the formation and stabilization of nanostructured matrices during electrochemical cycling. acs.org

Table 2: Electrochemical Performance Data (Example from Literature)

Electrode Material	Overpotential at 10 mA·cm⁻² (mV)	Stability (CV cycles)	Application	Source
Mn₂(CO₃)₃/NF	360	100	Oxygen Evolution Reaction	acs.org
CO₃/NF	460	-	Oxygen Evolution Reaction	acs.org
Bare NF	520	-	Oxygen Evolution Reaction	acs.org

Note: This table presents example data from a specific study acs.org and is not exhaustive of all electrochemical studies on this compound.

Crystallographic and Structural Characterization of this compound

X-ray Diffraction (XRD) for Phase Identification and Crystal Lattice Determination (Rhombohedral R-3c Spatial Group)

X-ray Diffraction (XRD) is a primary technique for identifying the crystalline phases present in a sample of this compound and determining its crystal structure and lattice parameters. atamanchemicals.com, aspur.rs this compound (MnCO₃) typically crystallizes with a rhombohedral crystal lattice, belonging to the R-3c spatial group. samipubco.com, wikipedia.org, esrf.fr, journalssystem.com, researchgate.net This structure is isostructural with calcite. atamanchemicals.com, wikipedia.org

XRD patterns of synthesized this compound can be indexed to the rhombohedral structure of MnCO₃, confirming the formation of the desired phase. researchgate.net The diffraction peaks obtained from XRD analysis correspond to the characteristic planes of the crystalline structure. mdpi.com Analysis of the diffractogram allows for the identification of MnCO₃ with a rhombohedral crystal lattice of the space group R3c. samipubco.com, researchgate.net

XRD is also used to assess the purity of the synthesized product, as the presence of additional peaks in the diffractogram can indicate impurities. aip.org For instance, minor peaks related to Mn₃O₄ and Mn₂O₃ have been observed in some Fe-doped this compound samples, indicating partial oxidation. mdpi.com In some cases, electrodeposited this compound nanoparticles may appear amorphous in XRD patterns, with only peaks from the substrate being visible. acs.org

The rhombohedral R-3c structure of this compound is characterized by specific lattice parameters. Studies on calcite-structure carbonates, including rhodochrosite (MnCO₃), have explored the unit-cell and crystal-structure parameters relative to temperature using in situ powder XRD. sci-hub.se These studies have shown that carbonates in this structural group display anisotropic thermal expansion. sci-hub.se

Electron Microscopy for Morphology and Microstructure Elucidation (SEM, TEM)

Electron microscopy techniques, such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are widely used to visualize the surface morphology, particle size, and microstructure of this compound materials. atamanchemicals.com, psu.edu, nju.edu.cn, aip.org, researchgate.net

Transmission Electron Microscopy (TEM) provides higher resolution images that can reveal the internal structure, crystallinity, and finer details of individual particles or nanoparticles. psu.edu, nju.edu.cn, acs.org, researchgate.net High-resolution TEM (HR-TEM) can show lattice fringes, allowing for the determination of interplanar distances, which can be correlated with the crystallographic planes identified by XRD. acs.org For instance, HR-TEM has shown that MnCO₃ nanoparticles can have a spherical morphology with a well-defined fringe and an interplanar distance of approximately 0.29 nm, corresponding to the (104) plane of the MnCO₃ structure. acs.org TEM can also be used to examine the morphology of composite materials containing this compound. nju.edu.cn, researchgate.net

Electron microscopy is crucial for understanding how synthesis parameters influence the resulting morphology and microstructure, which in turn can affect the material's properties and performance in various applications.

Table 3: Electron Microscopy Observations of this compound Morphology

Microscopy Technique	Observed Morphology/Features	Scale	Source
SEM	Surface morphology, particle size, aggregates	Micro to Nano	atamanchemicals.com, aspur.rs, aip.org
SEM	Spherical aggregates (0.4-2 µm diameter)	Micro	samipubco.com, researchgate.net
SEM	Cocoons, prisms, spindles, anamorphic rhombohedra	Micro	researchgate.net
TEM	Internal structure, crystallinity, nanoparticles	Nano	psu.edu, nju.edu.cn, acs.org
HR-TEM	Lattice fringes, interplanar distance (e.g., 0.29 nm for (104) plane)	Nano	acs.org

Dynamic Light Scattering (DLS) for Particle Size Distribution Analysis

Dynamic Light Scattering (DLS) is a widely used technique for determining the particle size distribution of materials, particularly nanoparticles, suspended in a liquid medium. It measures the random movement of particles (Brownian motion) caused by their collision with solvent molecules. The size of the particles is then calculated from the rate of this movement; smaller particles move faster, while larger particles move slower.

For this compound nanoparticles (MnCO3 NPs), DLS is a valuable tool for assessing their hydrodynamic radius and size uniformity in dispersion. Studies have employed DLS to characterize the size distribution of synthesized MnCO3 NPs, often as part of a broader characterization suite that includes techniques like Transmission Electron Microscopy (TEM) nih.govsamipubco.comresearchgate.net. For instance, one study reported an average hydrodynamic radius of 393 ± 80 nm for methylcellulose-stabilized MnCO3 NPs, indicating a monomodal size distribution despite a relatively large standard deviation samipubco.comresearchgate.netsamipubco.com. Another study utilizing DLS found the average hydrated diameter of cubic MnCO3 NPs to be 146 nm acs.org. The technique provides information on the behavior of particles in a dispersed state, including their tendency to aggregate, which is reflected in the hydrodynamic size measured by DLS compared to the primary particle size observed by microscopy scispace.com. The polydispersity index (PDI), also obtained from DLS analysis, provides an indication of the breadth of the size distribution, with lower PDI values suggesting a more uniform particle size samipubco.comsamipubco.com.

Thermal Gravimetric Analysis (TGA) for Decomposition Pathways

Thermal Gravimetric Analysis (TGA) is a thermal analysis technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is particularly useful for studying the thermal decomposition of materials like this compound, revealing the temperatures at which decomposition occurs and the mass changes associated with the release of volatile components such as carbon dioxide.

The thermal decomposition of MnCO3 is a complex process that involves the formation of various manganese oxide phases depending on the atmosphere and temperature mdpi.comakjournals.comakjournals.comminsocam.org. TGA provides crucial data on the mass loss steps corresponding to these transformations. For example, studies have shown that the decomposition of MnCO3 in air typically occurs in multiple steps, leading to the formation of different manganese oxides mdpi.comakjournals.comakjournals.com. The first significant mass loss is attributed to the decomposition of MnCO3 to Mn2O3, generally occurring between approximately 350 °C and 660 °C mdpi.com. Further heating leads to the transformation of Mn2O3 to Mn3O4 and eventually to MnO at higher temperatures (above 1200 °C in the presence of oxygen or under vacuum) mdpi.comakjournals.com.

TGA curves can reveal the onset and completion temperatures of these decomposition stages and the percentage of mass loss at each step, which helps in identifying the intermediate and final products akjournals.com. The decomposition temperature can be influenced by factors such as heating rate and the presence of other materials researcher.life. Studies have utilized TGA to determine the decomposition activation energy of this compound, with values reported in the range of 64-68 kJ/mol in the context of MnZn ferrite (B1171679) preparation researcher.life. TGA is often used in conjunction with other techniques like Differential Thermal Analysis (DTA) and X-ray Diffraction (XRD) to provide a comprehensive understanding of the thermal decomposition process and the crystalline phases formed mdpi.comakjournals.comakjournals.com.

Example Data (Illustrative - based on search results, actual values may vary depending on specific MnCO3 sample and conditions):

Temperature Range (°C)	Approximate Mass Loss (%)	Proposed Transformation
350 - 660	~27.5	MnCO₃ → Mn₂O₃ + CO₂
> 660	Variable	Mn₂O₃ → Mn₃O₄ + O₂ and further

Advanced Chemical Compositional Analysis (XRF, EDS)

Advanced chemical compositional analysis techniques such as X-ray Fluorescence (XRF) and Energy-Dispersive X-ray Spectroscopy (EDS) are essential for determining the elemental composition of this compound samples. These techniques provide qualitative and quantitative information about the elements present, including the main components (manganese, carbon, and oxygen) and any impurities.

XRF is a non-destructive technique that measures the characteristic X-rays emitted from a sample when it is excited by an X-ray source. It is widely used for bulk elemental analysis and can provide quantitative data on the major and minor elements in a sample saimm.org.zasci-hub.se. Studies on this compound ores and synthesized MnCO3 have utilized XRF to determine the percentage of manganese, as well as the presence and concentration of other elements like silicon, calcium, iron, and magnesium saimm.org.zaajol.inforesearchgate.net. For example, XRF analysis of pure this compound precipitates has shown MnCO3 content typically above 92%, with manganese content exceeding 45% and low levels of impurities such as iron saimm.org.za.

EDS, often coupled with Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM), is a microanalytical technique that provides elemental composition information from specific areas or points on a sample's surface researchgate.netsci-hub.semdpi.comnih.govmyscope.training. When applied to this compound, EDS confirms the presence and distribution of manganese, carbon, and oxygen within the material nih.gov. EDS mapping can visualize the spatial distribution of different elements, which is particularly useful for characterizing composite materials or identifying variations in composition within a sample nih.govresearchgate.net. SEM-EDS analysis of this compound samples has confirmed the presence of Mn, C, and O as major elements and can detect minor impurities ajol.infonih.gov. While EDS is effective for identifying elements with atomic numbers greater than 3 (or sometimes 2), it may not provide information on structurally bound water or carbonate, which can affect complete quantitative analysis myscope.training.

Surface Area and Porosity Characterization (BET Analysis)

BET analysis is applied to this compound to characterize its textural properties. Studies have reported specific surface areas for this compound, which can vary depending on the synthesis method and particle morphology mdpi.comnih.govmdpi.comresearchgate.net. For instance, biologically-induced synthetic this compound precipitates have shown specific surface areas around 109 m²/g, with pore sizes around 8.76 nm and pore volumes around 0.178 cm³/g, indicating a mesoporous structure suitable for adsorption applications nih.gov. In another study, this compound calcined at 300 °C exhibited a specific surface area of 108.4 m²/g mdpi.com. The surface area can be influenced by thermal treatments; for example, calcination temperature can significantly impact the resulting surface area of metal carbonates cdnsciencepub.com. The pore structure, including mesopores, can be generated during the thermal decomposition of this compound due to the evolution of CO2 rsc.orgnih.gov. BET analysis using nitrogen adsorption-desorption isotherms allows for the determination of total pore volume, micropore volume, external surface area, and average pore diameter, providing a comprehensive characterization of the material's porosity mdpi.com.

Example Data (Illustrative - based on search results):

Sample Type	Specific Surface Area (m²/g)	Pore Size (nm)	Pore Volume (cm³/g)
Biologically-Induced MnCO₃ Precipitate (MCP-6)	109.01	8.76	0.178
MnCO₃ calcined at 300 °C	108.4	Not specified	Not specified
ZrO₂@MnCO₃@CdCO₃ nanocomposite	22.38	8.79	0.0935

Biocompatibility Assessment Techniques for this compound Nanoparticles

The biocompatibility of this compound nanoparticles (MnCO3 NPs) is a critical aspect when considering their potential use in biomedical applications, such as drug delivery or imaging. Assessing biocompatibility involves evaluating the interaction of the nanoparticles with biological systems, typically through in vitro and in vivo studies.

In vitro biocompatibility assessments commonly involve evaluating the cytotoxicity of MnCO3 NPs on various cell lines. Techniques such as the MTT assay, CCK-8 assay, and live/dead staining are frequently employed to measure cell viability after exposure to different concentrations of nanoparticles for varying durations nih.govacs.orgnih.govsci-hub.seresearchgate.net. These assays quantify the metabolic activity of cells or differentiate between live and dead cells, providing an indication of the nanoparticles' toxicity at the cellular level nih.govnih.govsci-hub.seresearchgate.net. For example, CCK-8 assays have been used to assess the cell viability of cancer cells (e.g., 4T1 cells) treated with MnCO3 NPs nih.govacs.org. The concentration of nanoparticles and the incubation time are key parameters varied in these studies to determine dose-dependent and time-dependent effects on cell viability acs.orgnih.gov.

Beyond basic cytotoxicity, biocompatibility assessment can include evaluating cellular uptake of the nanoparticles and their effects on cellular functions. Confocal Laser Scanning Microscopy (CLSM) can be used to visualize the uptake and localization of nanoparticles within cells nih.govresearchgate.net. Assays to measure mitochondrial membrane potential and intracellular ATP content can provide insights into the nanoparticles' impact on cellular energy metabolism nih.govresearchgate.net.

In vivo biocompatibility is often assessed using animal models. Techniques like the chorioallantoic membrane (CAM) model of chicken embryos and histological analysis are used to evaluate the in vivo toxicity and tissue reactions to MnCO3 NPs samipubco.comresearchgate.netsamipubco.comresearchgate.net. Biodistribution studies, often involving techniques like Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES) to quantify manganese levels in different organs, are also performed to understand how the nanoparticles are distributed and cleared from the body over time sci-hub.se. These in vivo studies provide crucial information on the systemic effects and potential long-term impact of the nanoparticles acs.org.

Theoretical and Computational Studies of Manganese Carbonate Systems

Quantum Chemical Modeling of Intermolecular Interactions

Quantum chemical modeling is employed to investigate the nature and strength of intermolecular interactions involving manganese carbonate. These studies can provide detailed information about the electronic structure and bonding characteristics. For instance, quantum chemical modeling has been used to understand the interaction between this compound nanoparticles and stabilizing agents like methylcellulose (B11928114). Calculations using methods such as B3LYP with a 6-31G* basis set have indicated that the interaction between this compound and methylcellulose occurs primarily through the hydroxyl group attached to the C4 atom of the glucopyranose residue of methylcellulose. samipubco.com This type of modeling helps to elucidate the specific sites and forces involved in such interactions, which is crucial for applications like developing biocompatible nanoparticles. samipubco.com Quantum chemical methods are broadly applied to analyze intermolecular interactions in various molecular crystals and complexes, providing insights into aggregation modes and material properties. acs.orgnih.govuzh.ch

Molecular Dynamics Simulations for Elastic Properties and Crystal Anisotropy

Molecular dynamics (MD) simulations are valuable for studying the dynamic behavior and mechanical properties of materials, including elastic constants and crystal anisotropy. For this compound, MD simulations have been utilized to determine elastic properties such as bulk modulus, shear modulus, and Young's modulus. researchgate.net These simulations often involve introducing interatomic potential functions to describe the interactions between atoms within the crystal lattice. researchgate.net Studies have shown that the this compound crystal structure exhibits anisotropy, which is attributed to the differing contributions of Coulomb and van der Waals forces between various atom types. researchgate.net

Research using MD simulations has yielded specific values for the elastic moduli of this compound. For example, one study reported a bulk modulus (B) of 107.682 GPa and a shear modulus (G) of 52.09 GPa, which showed good agreement with results obtained from density functional theory (DFT) calculations (B = 108 GPa, G = 49.8 GPa). researchgate.net The consistency between MD and DFT results validates the models and potential functions used in these simulations. researchgate.net MD simulations are also widely used to study the mechanical properties of other carbonate-containing materials, such as lithium nickel manganese cobalt oxides (NMCs) used in batteries, to understand their mechanical stability and failure mechanisms. mdpi.com

Density Functional Theory (DFT) Applications in this compound Research

Density Functional Theory (DFT) is a powerful quantum mechanical method widely applied in this compound research to investigate electronic structure, bonding, and various properties. DFT calculations have been used to study the elastic properties of this compound, complementing molecular dynamics simulations. researchgate.net Beyond mechanical properties, DFT is instrumental in understanding the behavior of manganese in carbonate systems, such as its speciation and incorporation into other carbonate minerals like calcium carbonate. researchgate.net DFT computations of Mn-doped aragonite, for instance, have examined the local coordination structure, thermodynamic, and electronic properties, revealing that incorporating manganese can lead to significant structural distortion. researchgate.net

DFT studies also extend to investigating the vibrational spectra of carbonates, including those with manganese. mdpi.com These calculations can determine the wavenumbers and intensities of normal oscillations, providing data that can be compared with experimental infrared and Raman spectra. mdpi.com Furthermore, DFT is applied to model adsorption interactions on surfaces, including those of manganese oxides, which are related to this compound transformations and applications. scientific.netrsc.org For example, DFT has been used to study the adsorption of molecules like carbon monoxide on manganese oxide surfaces to understand reaction mechanisms. scientific.net

Computational Thermodynamics of this compound Phase Stability and Transformation

Computational thermodynamics is essential for predicting the stable phases of this compound under varying conditions of temperature, pressure, and chemical environment, as well as understanding its transformation pathways. Studies combining experimental calorimetry and computational modeling have investigated the thermodynamic stabilities of different this compound phases, including amorphous and nanocrystalline forms. researchgate.net These studies have shown that amorphous precursors can provide a low-energy pathway for MnCO₃ crystallization. researchgate.net

Computational thermodynamics, often coupled with surface energy data obtained from experiments or calculations, can be used to construct phase diagrams, such as Eh-pH diagrams and oxygen fugacity-CO₂ fugacity diagrams. researchgate.netminsocam.org These diagrams illustrate the stability fields of MnCO₃ in relation to other manganese species, such as manganese oxides (e.g., Mn₃O₄), under different environmental conditions. researchgate.netminsocam.orgmdpi.com Particle size can significantly influence phase stability due to surface energy contributions, and computational models can quantify these effects, showing shifts in phase boundaries. researchgate.netminsocam.org For instance, calculations have indicated that nanoscale Mn₃O₄ can have an expanded stability field compared to bulk Mn₃O₄ due to surface energy effects. researchgate.netminsocam.org Computational studies also explore phase transitions in carbonate systems under high pressure, providing insights into the behavior of manganese-containing carbonates in geological settings. geoscienceworld.org

Modeling of Adsorption Interactions on this compound Surfaces

Modeling adsorption interactions on the surfaces of this compound is crucial for understanding its behavior in various applications, including environmental remediation and catalysis. Computational approaches, such as those based on frontier molecular orbital theory, have been used to propose models describing the chemisorption of organic compounds on MnCO₃ surfaces. researchgate.net These models consider different types of electron donor-acceptor interactions between the adsorbent (MnCO₃) and the adsorbate molecules. researchgate.net

Understanding adsorption is also relevant to the role of this compound in processes like the degradation of contaminants. mdpi.com While direct computational modeling of adsorption on MnCO₃ in such complex systems can be challenging, related studies on manganese-modified materials and other carbonates provide insights into the factors influencing adsorption capacity and interactions with various molecules. mdpi.comnih.gov These factors can include the presence of surface water, the nature of surface charges, and the coordination environment of manganese. mdpi.comnih.gov

Response Surface Methodology and Optimization of Precipitation Parameters

Response Surface Methodology (RSM) is a statistical and mathematical technique used for modeling, analyzing, and optimizing processes where the response of interest is influenced by several variables. In the context of this compound, RSM has been applied to optimize precipitation parameters for the recovery of manganese from solutions. researchgate.netufv.brkab.ac.ug This involves studying the effects of factors such as solution pH, contact time, reaction temperature, and the concentration of precipitating agents (e.g., sodium carbonate) on the efficiency of manganese precipitation as MnCO₃. researchgate.netufv.br

By using RSM, researchers can develop models that describe the relationship between the independent variables (precipitation parameters) and the response variables (e.g., manganese recovery percentage, magnesium recovery percentage). researchgate.netufv.br Techniques like Central Composite Rotatable Design (CCRD) are often employed within the RSM framework to design experiments and collect data efficiently. researchgate.netufv.br Optimization using RSM has demonstrated effectiveness in improving the carbonate precipitation of manganese, achieving high manganese recovery while minimizing the co-precipitation of impurities like magnesium. researchgate.netufv.br For example, studies have identified optimal conditions leading to very high manganese recovery percentages (e.g., 99.9799%) and low magnesium recovery percentages (e.g., 4.3045%). researchgate.netufv.br

Applications of Manganese Carbonate in Advanced Materials and Catalysis

Manganese Carbonate in Energy Storage Technologies

The growing demand for reliable and environmentally friendly energy storage solutions has positioned this compound as an essential material in battery production. honrel.com It serves as a critical component in enabling energy storage technologies for applications like electric vehicles and sustainable grids. honrel.com

Anode Materials for Lithium-ion Batteries: Conversion Reaction Mechanisms and Performance Enhancements

This compound is recognized as an attractive anode material for lithium-ion batteries (LIBs) due to its high theoretical capacity based on a conversion reaction mechanism. acs.orgnih.gov In this mechanism, the electrochemical reaction with lithium leads to the formation of manganese metal and lithium carbonate as a primary byproduct. researchgate.net This conversion reaction can yield higher capacities compared to traditional graphite (B72142) anodes. researchgate.net

However, the practical application of MnCO₃ as an anode material has been challenged by issues such as poor cycling performance, low electrical conductivity, and significant volume changes during the charge/discharge cycles. acs.orgnih.govmdpi.com Strategies to overcome these limitations include the development of nanostructures, porous structures, and nanocomposites, which help buffer volume changes and maintain electrode integrity during prolonged cycling. acs.orgnih.gov

Contrary to earlier beliefs that microsized MnCO₃ was unsuitable for LIB anodes due to poor conductivity and lack of nanostructure, recent studies have shown promising results with spherical MnCO₃ microspheres. acs.orgnih.govfigshare.com These microspheres have demonstrated high capacity and excellent cycling performance, comparable to their nanosized counterparts. acs.orgnih.govfigshare.com Research indicates that during the initial charge/discharge cycles, a substantial structural transformation occurs from the microsized particles to a self-stabilized nanostructured matrix. acs.orgnih.govfigshare.com This porous matrix helps maintain the electrode structure, contributing to enhanced cycling performance and providing capacity beyond the initial conversion reaction. acs.orgnih.govfigshare.com

Studies have investigated the performance of MnCO₃ microspheres of different sizes, showing varying reversible specific capacities after 100 cycles. acs.orgnih.govfigshare.com

MnCO₃ Microsphere Diameter	Reversible Specific Capacity (mAh g⁻¹) after 100 cycles
6.9 μm (MnCO₃–B)	487.3 acs.orgnih.govfigshare.com
4.0 μm (MnCO₃–M)	573.9 acs.orgnih.govfigshare.com
2.6 μm (MnCO₃–S)	656.8 acs.orgnih.govfigshare.com

These microspheres exhibited capacity retention exceeding 90% after the initial stage. acs.orgnih.govfigshare.com Electrochemical impedance spectroscopy (EIS) studies further support the formation and stabilization of the nanostructured matrix during cycling. acs.orgnih.govfigshare.com

Development of this compound-Based Supercapacitors

This compound is also being explored as a pseudocapacitive material for supercapacitors. researchgate.net Its potential in this application stems from its high theoretical specific capacitance, good electrochemical cycle life, and low toxicity. researchgate.net However, similar to its use in LIBs, the electrochemical performance of MnCO₃ in supercapacitors can be limited by its low electrical conductivity and chemical stability. researchgate.net

Studies on rGO-MnCO₃ hybrid composites have shown significant specific capacitance values and high cycle efficiency. epa.gov

Material	Specific Capacitance (F/g) at 1.5 A/g	Cycle Efficiency (% retention) after 1000 cycles at 3 A/g	Energy Density (Wh/kg) at 750 W/kg
Rhombohedral MnCO₃	185 epa.gov	-	-
rGO-MnCO₃ Composite	368 epa.gov	96 epa.gov	51.11 epa.gov
MWCNT-MnCO₃ Composite	357 epa.gov	97 epa.gov	49.58 epa.gov

The high surface activity of MnCO₃ combined with the synergistic effect of conductive carbonaceous materials like rGO and multiwalled carbon nanotubes (MWCNT) contributes to their high energy density. epa.gov

Furthermore, novel composites incorporating this compound quantum dots (QDs) have been developed for high energy density asymmetric supercapacitors. rsc.orghanyang.ac.kr Composites of MnCO₃ QDs decorated on nickel hydrogen carbonate–this compound (Ni(HCO₃)₂–MnCO₃) composites have demonstrated remarkable specific capacitance and excellent cycling stability. rsc.orghanyang.ac.kr

Material	Maximum Specific Capacitance (F g⁻¹) at 3 A g⁻¹	Specific Capacitance (F g⁻¹) at 15 A g⁻¹	Energy Density (Wh kg⁻¹) at 900 W kg⁻¹	Cycling Stability (% retention) after 10,000 cycles
MnCO₃ QDs/NiH–Mn–CO₃ Composite Electrode	2641.3 rsc.orghanyang.ac.kr	1493.3 rsc.orghanyang.ac.kr	58.1 rsc.orghanyang.ac.kr	91.3 rsc.orghanyang.ac.kr

This high performance is attributed to the high surface area core–shell nanostructure, well-dispersed MnCO₃ QDs, and the synergistic effect between multiple transition metal ions. rsc.orghanyang.ac.kr

Role as Precursor for Nickel-Manganese-Cobalt (NMC) Cathode Materials

This compound is a key precursor material in the synthesis of Nickel-Manganese-Cobalt (NMC) cathode materials, which are widely used in lithium-ion batteries. google.commarketresearchintellect.comresearchgate.netaip.orgdatainsightsmarket.com NMC cathode materials are typically prepared through solid-state reactions involving a lithium source and a mixed transition metal precursor. google.com Mixed metal carbonates, including those containing manganese, nickel, and cobalt, are commonly employed as precursors. google.com

The use of carbonate precursors in the co-precipitation method is a common approach for synthesizing NMC materials. researchgate.netaip.orgmdpi.com This process involves reacting soluble metal salts (such as sulfates or nitrates of nickel, manganese, and cobalt) with a carbonate source (like sodium carbonate) under controlled conditions to precipitate mixed metal carbonates. google.comresearchgate.netaip.org The composition and properties of the resulting carbonate precursor significantly influence the characteristics and electrochemical performance of the final NMC cathode material. researchgate.netosti.gov

NMC cathode materials derived from carbonate precursors often exhibit a higher specific surface area and improved rate performance compared to those produced from hydroxide (B78521) precursors. google.com The co-precipitation method allows for atomic-scale mixing of the transition metal atoms in the precursor, which is crucial for the optimal performance of NMC cathodes. google.com

Research has explored the synthesis of this compound from various sources, including Indonesian manganese ore, for use as an NMC cathode precursor, demonstrating that high-purity this compound can be obtained through leaching and precipitation methods. aip.org

Catalytic Applications of this compound

Beyond energy storage, this compound and materials derived from it are utilized in various catalytic applications, particularly in environmental remediation and electrochemical processes. samaterials.com

Carbocatalysis: Activation of Peroxymonosulfate (B1194676) for Organic Pollutant Degradation

This compound has shown promise as an activator of peroxymonosulfate (PMS) in carbocatalytic processes for the degradation of organic pollutants in water. mdpi.commdpi.comresearchgate.net Carbocatalysis involves the use of carbon-based materials, often derived from biomass, to activate oxidants like PMS. mdpi.com

In the presence of MnCO₃, carbon-based materials can effectively activate PMS to generate reactive oxygen species (ROS), such as sulfate (B86663) radicals (SO₄•⁻), hydroxyl radicals (•OH), and superoxide (B77818) anion radicals (O₂•⁻), which are responsible for pollutant degradation. mdpi.comresearchgate.netnih.gov Manganese plays a dual role in this process: enhancing adsorption properties and facilitating the breaking of peroxide bonds in PMS. mdpi.comresearchgate.net Additionally, carbonate ions within the material structure can influence porosity and adsorption capabilities. mdpi.comresearchgate.net

Studies investigating the carbocatalytic degradation of acetaminophen (B1664979) (ACE) using manganese-modified lignocellulosic waste materials have demonstrated high removal efficiencies. mdpi.comresearchgate.net For example, a material synthesized from banana pseudo-stems modified with manganese (BPS-Mn) achieved 100% ACE removal through adsorption and carbocatalysis. mdpi.comresearchgate.net

While manganese oxides like MnO₂, Mn₂O₃, and Mn₃O₄ are well-known PMS activators, there are fewer reported cases where manganese is incorporated into the structure as carbonate for this application. mdpi.comresearchgate.net However, the incorporation of transition metals like manganese onto carbonaceous materials can enhance their adsorbent and catalytic activity. mdpi.comresearchgate.net

Amorphous Fe-doped this compound has also been synthesized and evaluated as a heterogeneous catalyst for PMS activation in the degradation of organic dyes like Orange II. mdpi.comnih.gov This material showed efficient degradation, with high removal efficiency achieved under near-neutral pH conditions. mdpi.comnih.gov Characterization indicated that Fe doping induced an amorphous structure, increased surface area, and created oxygen defects, all of which promoted PMS activation. mdpi.comnih.gov Surface-bound sulfate radicals, hydroxyl radicals, and singlet oxygen were identified as the primary reactive species. nih.gov

Heterogeneous Electrocatalysis: Oxygen Evolution Reaction (OER) Mechanisms

Manganese-based materials, including manganese oxides and potentially carbonates, are being investigated as heterogeneous electrocatalysts for the oxygen evolution reaction (OER). mdpi.comdntb.gov.uarsc.org The OER is a crucial anodic reaction in various energy conversion and storage systems, such as water splitting and metal-air batteries. rsc.orgntu.edu.sg Efficient OER catalysts are needed to reduce the high overpotential required for this reaction, thereby improving the energy efficiency of these devices. ntu.edu.sg

While much of the research on manganese-based OER electrocatalysts has focused on manganese oxides (MnO₂, Mn₂O₃, Mn₃O₄) due to their abundance and various crystalline structures, the role of this compound in this context is also being explored. mdpi.comdntb.gov.uarsc.org Transition metal oxides, including those of manganese, are considered promising low-cost alternatives to noble metal catalysts like RuO₂ and IrO₂ for OER. mdpi.comdntb.gov.ua

The OER mechanism on metal oxides can vary depending on the specific phase and surface of the material. mdpi.com Studies aim to understand the reaction pathways and identify the active sites involved. The presence of Mn³⁺ is often considered essential for OER activity in manganese oxides. rsc.org

Although the search results primarily discuss manganese oxides for OER, one result mentions "this compound (Mn₂(CO₃)₃) as an Efficient, Stable Heterogeneous Electrocatalyst for the Oxygen Evolution Reaction," suggesting that this compound compounds themselves are being investigated for this application. tandfonline.com Further research is needed to fully elucidate the specific mechanisms and performance of this compound in heterogeneous electrocatalysis for OER.

Transesterification Processes for Biodiesel Production

This compound has emerged as a promising green and environmentally friendly heterogeneous catalyst for the transesterification of vegetable oils to produce biodiesel. Unlike homogeneous catalysts, heterogeneous catalysts offer advantages such as ease of separation from the reaction mixture and potential for reuse and regeneration. longdom.org

Studies have shown that crystalline this compound can effectively catalyze the transesterification of various vegetable oils, including palm, rapeseed, groundnut, coconut, and castor oils. scirp.orgscirp.org Using MnCO₃ as a catalyst in transesterification reactions involving methanol (B129727) and vegetable oils has resulted in high conversion rates, typically ranging from 80% to 95%. scirp.orgscirp.org The resulting biodiesel primarily consists of methyl esters of fatty acids such as linoleic, oleic, palmitic, and stearic acids. scirp.orgscirp.org

Compared to some other solid catalysts, this compound has demonstrated the ability to decrease reaction time and temperature while simultaneously increasing biodiesel yield. scirp.org Optimization of reaction parameters such as catalyst amount, methanol-to-oil molar ratio, temperature, and time is crucial for achieving maximum triglyceride conversion and fatty acid methyl ester (FAME) yield. longdom.org For instance, a study using Argemone mexicana seed oil achieved a biodiesel purity of 99.99% with 1% this compound catalyst, a 5:1 alcohol to oil ratio, and a reaction temperature of 60°C. bibliotekanauki.pl Another study using MnCO₃ catalyst under subcritical methanol conditions achieved a maximum triglyceride conversion of 98.06% at optimal reaction conditions. longdom.org The catalyst also demonstrated high catalytic activity and low leaching over 15 days in continuous transesterification. longdom.org

This compound can also be used in mixed catalyst systems to enhance catalytic activity and stability. A mixed system containing this compound and zinc glycerolate (ZnGly) was synthesized and tested as a solid catalyst for the transesterification of soybean oil. researchgate.net This mixed catalyst exhibited good activity with 100% triglyceride conversion and 81.5% FAME yield with fresh catalyst, maintaining 95-100% triglyceride conversion and 62-78% FAME yield after 13 reuses without regeneration. researchgate.net

Biosensor Development for Electrocatalytic Reduction

This compound nanoparticles (MC-NPs) have been utilized in the development of biosensors, particularly for the electrocatalytic reduction of hydrogen peroxide (H₂O₂). samipubco.comsamipubco.com Biosensors based on MC-NPs have demonstrated excellent performance in this application. samipubco.comsamipubco.com

For example, a biosensor based on MC-NPs achieved a linear range for H₂O₂ detection from 0.06 to 40.0 µM with a low detection limit of 0.015 µM. samipubco.comsamipubco.com Another study involving the immobilization of hemoglobin on MnCO₃ spheres loaded with gold nanoparticles (Au NPs) created a highly efficient sensing platform for H₂O₂. researchgate.net Hemoglobin immobilized on these MnCO₃-Au microspheres showed enhanced electron transfer capabilities, with a heterogeneous electron transfer rate constant of 2.63 s⁻¹, which is better than that observed with Cys/Au NPs (0.785 s⁻¹). researchgate.net This fabricated biosensor exhibited excellent performance for the electrocatalytic reduction of H₂O₂, with a linear range from 0.06 µM to 40.0 µM and a detection limit of 0.015 µM. researchgate.net It also demonstrated high selectivity, good repeatability, and long-term stability. researchgate.net

This compound-decorated laser-induced graphene (MnCO₃/LIG) composites have also been explored for electrochemical glucose sensing. nih.govosti.gov This composite material demonstrated significantly improved performance compared to previously reported Mn-based composites. nih.gov The superior performance is attributed to the conductive nature and electrocatalytic active areas provided by the LIG in the composite, which facilitate direct electron transfer and enhance glucose detection. nih.gov The MnCO₃/LIG composite exhibited an excellent sensitivity of 2731.2 μA mM⁻¹ cm⁻² and a detection limit of 2.2 μM for glucose detection. nih.gov

This compound in Advanced Nanomaterials

Nanoparticle Synthesis and Functionalization for Targeted Applications

This compound nanoparticles (MC-NPs) have garnered significant attention for their potential in various targeted applications, particularly in the biomedical field. samipubco.comsamipubco.com The synthesis of MC-NPs with controlled size, morphology, and surface properties is crucial for optimizing their performance.

MC-NPs can be synthesized using various methods, including precipitation. samipubco.comsamipubco.com For instance, MC-NPs stabilized with methylcellulose (B11928114) have been synthesized by mixing manganese acetate (B1210297) and ammonium (B1175870) carbonate solutions in the presence of methylcellulose. samipubco.comsamipubco.com These nanoparticles exhibited an average hydrodynamic radius of 393 ± 80 nm and were composed of spherical aggregates with diameters ranging from 0.4 to 2 µm. samipubco.comsamipubco.com The interaction between this compound and methylcellulose occurs through the hydroxyl group attached to the C4 atom of the glucopyranose residue of methylcellulose, as revealed by quantum chemical modeling and IR spectroscopy. samipubco.comsamipubco.com

Functionalization of MC-NPs with biocompatible materials is essential for reducing toxicity and enhancing biocompatibility for in vivo applications. samipubco.comsamipubco.com Forming a shell of a biocompatible material on the nanoparticle surface is one approach. samipubco.comsamipubco.com For example, MC-NPs with an inner MnCO₃ core and an outer shell made of a platelet membrane have been synthesized. samipubco.comsamipubco.com The platelet membrane provides excellent biocompatibility and the ability to actively target specific cells, such as cancer cells. samipubco.comnih.gov

Gadolinium (Gd)-doped MnCO₃ nanoparticles with a size of 11 nm have been developed via the thermal decomposition of Mn-oleate in the presence of Gd-oleate. acs.org These nanoparticles exhibited high aqueous dispersibility, colloidal stability, and a high r₁ relaxivity of 6.81 mM⁻¹ s⁻¹, making them promising for targeted MR/fluorescence imaging of tiny brain gliomas. acs.org

Manganese oxide (Mn₃O₄) nanoparticles, which can be derived from this compound precursors, have also been synthesized and functionalized for targeted tumor magnetic resonance (MR) imaging. researchgate.net Monodispersed polyethyleneimine (PEI)-coated Mn₃O₄ NPs were formed and subsequently conjugated with fluorescein (B123965) isothiocyanate, folic acid (FA)-linked polyethylene (B3416737) glycol (PEG), and PEG monomethyl ether to create multifunctional nanoparticles. researchgate.net These functionalized nanoparticles demonstrated good water-dispersibility, colloidal stability, cytocompatibility, and hemocompatibility, and were able to target FA receptor-overexpressing cancer cells in vitro. researchgate.net They were also effective as a nanoprobe for efficient T₁-weighted MR imaging of cancer cells in vitro and xenografted tumor models in vivo via an active FA-mediated targeting pathway. researchgate.net

Fabrication of Hollow Polyelectrolyte Microspheres using Sacrificial Templates

Porous this compound microparticles can serve as sacrificial templates for the fabrication of hollow polyelectrolyte microspheres. cambridge.orgmit.edumdpi.com This method typically involves the layer-by-layer (LbL) assembly of oppositely charged polyelectrolytes onto the surface of the MnCO₃ microparticles, followed by the removal of the inorganic core. cambridge.orgmit.edumdpi.com

The porous nature of MnCO₃ microparticles is advantageous as it allows for the potential entrapment of active substances within the particle matrix before coating. cambridge.org After the polyelectrolyte multilayer shell is built around the MnCO₃ core using the LbL protocol, the core can be dissolved using a chemical treatment, such as an acid solution or a chelating agent like EDTA. cambridge.org This process results in the formation of hollow polyelectrolyte spheres. cambridge.org

This technique has been explored for drug delivery applications. cambridge.org For instance, chloroaluminum phthalocyanine (B1677752) (ClAlPc), a photosensitizer drug, has been successfully encapsulated into hollow polyelectrolyte spheres fabricated using porous this compound templates for photodynamic therapy applications. cambridge.org The photophysical properties of ClAlPc were preserved after encapsulation, and its photoactivity was improved, as evidenced by in vitro cell studies. cambridge.org

This compound microspheres have also been used as sacrificial templates for the synthesis of manganese ferrite (B1171679) (MnFe₂O₄) hollow microspheres through a one-pot hydrothermal process. researchgate.net In this method, MnCO₃ microspheres act as templates, and Mn²⁺ ions diffuse outward during the hydrothermal process, reacting to form the MnFe₂O₄ shell, while the MnCO₃ core is consumed. researchgate.net

Development of Micro–Nano-Assembled Structures for Enhanced Functionality

This compound is utilized in the development of micro–nano-assembled structures, which offer enhanced functionality in various applications, including energy storage and sensing. samipubco.comsamipubco.comresearchgate.netrsc.orgresearchgate.net These structures combine the benefits of both micro- and nanoscale materials, such as high surface area, short diffusion distances, and structural stability. rsc.orgresearchgate.net

Self-assembled micro-nano architecture of MnCO₃ has been synthesized via methods like co-precipitation, microwave-assisted synthesis, and hydrothermal methods. researchgate.net These structures have shown promise as electrode materials for supercapacitors, exhibiting high specific capacitance, good rate capability, and long cycle stability. researchgate.net For example, an optimized 3D micro–nano-assembled MnCO₃ electrode delivered an ultrahigh specific capacitance of 302.47 F g⁻¹. researchgate.net Asymmetric supercapacitors assembled with micro-nano MnCO₃ as the positive electrode and activated carbon as the negative electrode demonstrated a high specific energy of 18.07 W h kg⁻¹, a power density of 7498 W kg⁻¹, and superior capacitance retention of 98.79% after 10,000 cycles. samipubco.comresearchgate.net

Hierarchical architecture MnCO₃ microdumbbells, comprised of nanoparticles, have been synthesized and used as anode active materials in lithium-ion batteries. rsc.orgresearchgate.net These microdumbbells exhibited superior electrochemical performance compared to lamellar structured MnCO₃ nanosheets, with a reversible capacity of 775 mAh g⁻¹ after 100 cycles at a current rate of 0.5 C, while the nanosheets only retained 50 mAh g⁻¹. rsc.orgresearchgate.net The enhanced performance is attributed to the unique micro-nano assembly structure, which helps to cushion volume changes, maintain electrode integrity, and provide short diffusion distances for ions and electrons. rsc.orgresearchgate.net

Micro-nano-assembled this compound has also been synthesized via aqueous precipitation assisted by ethanol (B145695), allowing for control over the morphology and size of the resulting structures. researchgate.net Such structures can possess a porous micro-/nano-hollow morphology and improved crystallinity, contributing to enhanced electrochemical performance. researchgate.net

This compound in Biomedical Imaging and Therapy

This compound and its derived nanomaterials are being investigated for applications in biomedical imaging and therapy, particularly due to the paramagnetic properties of Mn²⁺ ions, which can act as contrast agents in Magnetic Resonance Imaging (MRI). samipubco.comsamipubco.comfrontiersin.orgdovepress.comnih.gov

Manganese-based MRI has become a competitive imaging modality for cancer diagnosis due to its non-invasiveness, high resolution, and good biocompatibility. dovepress.com Mn²⁺, with its five unpaired electrons, can produce efficient positive contrast enhancement in MRI. nih.gov

This compound nanoparticles (MC-NPs) exhibit paramagnetism at room temperature and weak ferromagnetism at low temperatures. dovepress.com They possess good water dispersion, colloidal stability, and high r₁ relaxation efficiency, making them excellent T₁ MRI contrast agents. dovepress.com Inorganic manganese oxide particles and this compound in bulk inorganic powder form have been developed as convertible contrast agents for molecular and cellular MRI. frontiersin.orgnih.gov

MC-NPs have shown potential for multifaceted applications in medicine, including MRI contrast enhancement, drug delivery, and sonodynamic therapy. samipubco.comsamipubco.com For instance, MC-NPs with polydopamine sheathing have demonstrated effectiveness for photothermal tumor ablation under MRI control in vivo. samipubco.comsamipubco.com The MRI results showed a significantly brighter MR image in the tumor area. samipubco.comsamipubco.com

pH-activatable MnCO₃ nanoparticles have been developed for improved MRI of tumor malignancy and metastasis. acs.org These nanoparticles, such as MnCO₃ nanorhombohedras (MnNRs), act as ultrasensitive T₁-weighted MRI contrast agents that enhance the MR signal in response to the tumor microenvironment. acs.orgresearchgate.net In the mildly acidic tumor microenvironment, MnNRs quickly decompose and release Mn²⁺, which binds to surrounding proteins, leading to a remarkable amplification of T₁ relaxivity. acs.org This pH-activatable strategy allows for selective brightening of tumors. acs.org

Gadolinium (Gd)-doped MnCO₃ nanoparticles have been developed as a reliable platform for constructing glioma-targeted MR/fluorescence bimodal nanoprobes. acs.org These nanoparticles exhibit high relaxivity and bimodal imaging capabilities, making them effective for the diagnostic imaging of tiny brain gliomas. acs.org

This compound is also being explored for controlled drug release. cambridge.orgatamanchemicals.com Porous this compound microparticles used as sacrificial templates for hollow polyelectrolyte microspheres can encapsulate drugs for targeted delivery, as demonstrated with chloroaluminum phthalocyanine for photodynamic therapy. cambridge.org

Furthermore, this compound can be incorporated into composite materials for biomedical applications. researchgate.net Cubical this compound decorated with hyaluronic acid-dopamine (HA-DOP) and chitosan-polyethylene glycol (CS-PEG) has been used in the preparation of interpenetrating polymer network (IPN) films for potential use in wound dressing and drug delivery. researchgate.net These films exhibited suitable physicochemical properties, biocompatibility, and desired drug release profiles. researchgate.net

Gadolinium-Doped this compound Nanoparticles for MR/Fluorescence Imaging

Gadolinium (Gd)-doped this compound nanoparticles (NPs) have been explored as promising bimodal nanoprobes for targeted magnetic resonance (MR) and fluorescence imaging, particularly for applications like the detection of tiny brain gliomas. acs.orgnih.gov While manganese-based nanoparticles have shown potential as MR T₁ contrast agents, many exhibit a low relaxation rate, which can limit their effectiveness in imaging small tumors. acs.orgnih.gov

Gd-doping in MnCO₃ nanoparticles has been shown to improve the r₁ relaxivity, a key property for T₁-weighted MR imaging. acs.orgnih.gov For instance, Gd-doped MnCO₃ NPs with a size of 11 nm, synthesized via the thermal decomposition of Mn-oleate in the presence of Gd-oleate, demonstrated a high r₁ relaxivity of 6.81 mM⁻¹ s⁻¹. acs.orgnih.gov These nanoparticles, when made water-dispersible and colloidally stable through surface modifications like silanization and PEGylation, can be conjugated with fluorescent dyes (e.g., Cy5.5) and targeting ligands (e.g., folic acid (FA)) to create multifunctional nanoprobes. acs.org This allows for both targeted MR imaging, providing anatomical information, and fluorescence imaging, offering more sensitive information at the cellular level. acs.orgresearchgate.net The high relaxivity, bimodal imaging capability, and specificity of these Gd-doped MnCO₃ NPs suggest their potential for improved diagnostic imaging of early-stage gliomas. acs.orgnih.gov

Light-Activatable this compound Nanocubes for Immunotherapy and Chemical Dynamics Therapy

Light-activatable this compound nanocubes have emerged as a subject of research for their potential in enhancing tumor immunotherapy and enabling chemical dynamics therapy (CDT). nih.govresearchgate.net A multifunctional nanocube system, integrating MnCO₃ with a photosensitizer (ER-Cy) and targeting the endoplasmic reticulum (ER) of tumor cells, has been developed. nih.govresearchgate.net

Upon exposure to 808 nm light irradiation, these nanocubes facilitate photothermal therapy (PTT) and photodynamic therapy (PDT). nih.govresearchgate.net Furthermore, triggered by the acidic tumor microenvironment (TME) and light, the MnCO₃ component undergoes rapid degradation, releasing Mn²⁺ ions. nih.govresearchgate.net These Mn²⁺ ions can promote the generation of reactive oxygen species (ROS) through a process mimicking the Fenton reaction, thereby enabling chemical dynamics therapy. nih.govresearchgate.net The decomposition of MnCO₃ also consumes H⁺ ions, contributing to an increase in intracellular pH by regulating lactic acid levels, which can counteract the immunosuppressive acidic TME. researchgate.net This synergistic approach, combining PTT, PDT, and CDT, along with the modulation of the TME, underscores the potential of light-activatable this compound nanocubes to enhance the efficacy and specificity of tumor immunotherapy. nih.govresearchgate.net

Integration of Organic Molecules into this compound Lattices for Tunable Properties (e.g., Magnetic Susceptibility)

The incorporation of organic molecules, such as amino acids, into the lattice structure of inorganic crystalline hosts like manganese(II) carbonate is a phenomenon observed in biomineralization that can significantly alter the host's properties. nih.govresearchgate.net Inspired by this natural process, research has shown that integrating specific single amino acids into the MnCO₃ lattice can strongly influence its inherent magnetic properties. nih.govresearchgate.net

At room temperature, the magnetic susceptibility of paramagnetic MnCO₃ incorporating amino acids has been observed to decrease, following a simple rule of mixtures. nih.govresearchgate.net However, when cooled below the Néel temperature, an opposite trend is noted, with an increase in magnetic susceptibility when measured in a high magnetic field. nih.govresearchgate.net This increase is accompanied by a notable change in the Néel phase transformation temperature. nih.govresearchgate.net These alterations are attributed to a decrease in MnCO₃ orbital overlapping and a weakening of superexchange interactions resulting from the incorporation of amino acids. nih.govresearchgate.net This demonstrates a method for tuning the magnetic properties of a crystalline host material through the deliberate integration of organic molecules into its lattice. nih.gov

Role as a Precursor in the Synthesis of Manganese Oxides and Other Manganese Salts

This compound serves as a crucial precursor in the synthesis of various manganese oxides and other manganese salts. atamanchemicals.comwintersunchem.comhonrel.com Its thermal decomposition at relatively modest temperatures (around 200 °C) yields manganese(II) oxide (MnO) and sub-stoichiometric MnO₁.₈₈, which can be further processed to produce manganese dioxide (MnO₂). honrel.com This controlled calcination process allows for reliable control over the resulting oxide phases, offering an advantage over some ore-based routes. honrel.com

MnCO₃ is widely used as a feedstock for the production of MnO₂, a key component in alkaline and lithium batteries, as well as in the manufacturing of ferrites. wintersunchem.comhonrel.com The ability to control particle size and surface area of MnO₂ by using MnCO₃ as a precursor is critical for battery performance. honrel.com

Beyond oxides, this compound is also employed in the synthesis of other manganese compounds, including manganese sulfate. wintersunchem.com The reaction of manganese(II) salts (such as MnSO₄ or MnCl₂) with a soluble carbonate (e.g., Na₂CO₃ or (NH₄)₂CO₃) is a common laboratory method for producing MnCO₃ through precipitation. atamanchemicals.com Conversely, MnCO₃ can be used to generate other manganese salts through appropriate chemical reactions. wintersunchem.com The versatility of this compound as a precursor is highlighted by its use in creating nanoporous metal-doped manganese oxides via calcination, which can exhibit enhanced catalytic performances in reactions like the oxygen evolution reaction (OER) and oxygen reduction reaction (ORR). rsc.orgrsc.org The morphology of the resulting manganese oxides can be influenced by the morphology of the precursor MnCO₃. researchgate.net

Environmental Geochemistry and Mineralogical Studies of Manganese Carbonate

Redox Control and Speciation of Manganese Carbonate in Sedimentary Environments

The sedimentary geochemistry of manganese is heavily influenced by redox conditions, which dictate its speciation geoscienceworld.orgresearchgate.net. In well-oxygenated environments, higher oxidation states of manganese (Mn³⁺ and Mn⁴⁺) are prevalent, typically forming insoluble oxyhydroxides geoscienceworld.orgresearchgate.net. Conversely, in oxygen-deficient or anoxic settings, the lower oxidation state (Mn²⁺) is more soluble geoscienceworld.orgresearchgate.net. This difference in solubility leads to distinct geochemical behavior in oxic and anoxic environments and facilitates manganese recycling where these conditions meet geoscienceworld.orgresearchgate.net.

In modern marine sediments, manganese can be enriched as an oxyhydroxide in areas of slow accumulation, such as the deep ocean, and in surficial deposits on continental margins geoscienceworld.orgresearchgate.net. Diagenetic processes in continental margin environments can lead to greater manganese enrichments in surficial deposits compared to pelagic sediments geoscienceworld.orgresearchgate.net. Manganese carbonates, specifically kutnohorite and calcic rhodochrosite, are primarily found in anoxic sediments that accumulate beneath oxygenated surface horizons, often in nearshore environments geoscienceworld.orgresearchgate.net. These enrichments result from the burial of surface oxyhydroxides into the anoxic subsurface, where they dissolve geoscienceworld.orgresearchgate.net. Pore-water manganese levels in such sediments can reach saturation with respect to a mixed manganese-calcium carbonate phase geoscienceworld.orgresearchgate.net.

The formation of this compound is closely linked to the reduction of manganese oxides. This process can be mediated by microbial activity, where organic matter serves as an electron donor researchgate.net. Dissimilatory metal reduction can convert insoluble Mn(III) and Mn(IV) oxyhydroxides to more soluble Mn(II) species in oxygen-limited environments frontiersin.org.

Diagenetic Formation of Manganese Carbonates (Kutnohorite, Rhodochrosite) in Modern and Ancient Sediments

Manganese carbonates like kutnohorite le-comptoir-geologique.combritannica.commindat.org and rhodochrosite nih.govatamankimya.comwikipedia.org are commonly formed through diagenetic processes in sediments researchgate.netcopernicus.orgusgs.gov. The presence of these minerals often indicates that the host sediment accumulated under oxygenated bottom waters, despite the carbonates forming in anoxic subsurface conditions geoscienceworld.orgresearchgate.net.

Two primary pathways for rhodochrosite formation have been identified:

Manganese initially precipitates as manganese oxide or hydroxide (B78521) under oxic conditions and is subsequently converted to rhodochrosite under anoxic diagenetic conditions researchgate.net.

Direct formation of rhodochrosite occurs under an anoxic condition through the reaction between Mn²⁺ and CO₃²⁻ researchgate.net.

Diagenetic formation is supported by carbon isotope compositions of manganese carbonates, which typically indicate a carbon source derived from the decomposition of organic matter geoscienceworld.orgresearchgate.net. In settings like the Molango district in Mexico, this compound mineralization, including rhodochrosite and mixed carbonates like kutnohorite and Mn-calcite, resulted from the early diagenetic reduction of manganese oxides driven by the oxidation of organic matter and iron sulfide (B99878) usgs.govgeoscienceworld.org. Manganese oxides concentrated at the margins of stratified basins acted as important oxidizing agents for organic matter in the sediment pile usgs.govgeoscienceworld.org. This process led to the production of manganous ion (Mn²⁺) and the precipitation of MnCO₃ usgs.govgeoscienceworld.org.

Kutnohorite, a calcium this compound le-comptoir-geologique.combritannica.comwikipedia.org, is a member of the dolomite (B100054) group and forms a solid solution series with dolomite and ankerite britannica.comwikipedia.org. It is considered one of the earliest diagenetic mineral phases in post-depositional manganese mineralization researchgate.net.

Implications of this compound Presence for Paleoenvironmental Reconstruction

The presence and characteristics of manganese carbonates serve as valuable indicators for reconstructing past environmental conditions copernicus.org. The formation of manganese carbonates in anoxic sediments beneath oxygenated bottom waters suggests a specific type of depositional environment geoscienceworld.orgresearchgate.net. This contrasts with the idea that manganiferous black shales necessarily formed in anoxic basins; instead, their carbon richness might be attributed to a high supply of organic matter to sediments deposited under oxygenated bottom waters, likely in continental margin settings geoscienceworld.orgresearchgate.net.

Studies utilizing redox proxies, trace elements, and stable isotopes in this compound beds and associated sediments can provide insights into paleoenvironmental conditions such as oxygen levels and water circulation researchgate.net. For instance, in the Huayacocotla Basin, Mexico, the accumulation of Mn(II) under anoxic conditions and the carbon isotopic composition of manganese carbonates suggest deposition occurred during diagenesis via the coupled oxidation of organic matter and reduction of manganese oxides during episodic ventilation of bottom waters researchgate.net.

The distribution patterns of trace elements and rare-earth elements in Fe-Mn carbonates can also offer clues about the source of ore-forming materials and the conditions of mineralization mdpi.comresearchgate.netresearchgate.net.

Geochemical Cycling of Manganese in Aquatic and Terrestrial Systems Involving Carbonate Phases

The geochemical cycling of manganese in aquatic and terrestrial systems is significantly influenced by the formation and dissolution of carbonate phases copernicus.org. In aquatic environments, manganese speciation is controlled by redox conditions geoscienceworld.orgresearchgate.net. Soluble Mn(II) can precipitate as this compound when alkalinity is high copernicus.org. Sediments can act as a source of dissolved Mn(II) to overlying waters, and the redox state of dissolved manganese affects its mobility and fate in the water column copernicus.org.

In hyporheic zones, the production and release of Mn(II) are critical geochemical processes frontiersin.org. While the solubility of rhodochrosite could potentially control Mn(II) release at alkaline conditions, studies have shown that sediments can be oversaturated with respect to rhodochrosite solubility, and the role of Mn(II)-NOM complexes might be insignificant in controlling dissolved Mn(II) concentrations in some settings frontiersin.org.

In terrestrial systems, supergene manganese enrichment in continental weathering profiles is influenced by climate, topography, and drainage systems lyellcollection.org. Manganese deposits of various genetic types, including those formed by sedimentary processes involving carbonate phases, occur in the terrestrial geological record lyellcollection.org.

Trace Element and Rare-Earth Element Distribution in Fe-Mn Carbonates and Metallogenic Significance

The distribution of trace elements and rare-earth elements (REE) in Fe-Mn carbonates provides valuable information regarding their formation conditions and metallogenic significance mdpi.comresearchgate.netresearchgate.netmdpi.com. Studies on Fe-Mn carbonate minerals in deposits like the Erdaokan Ag deposit in China have shown strong correlations between trace element distribution and associated mineralization sulfides mdpi.comresearchgate.net.

Characteristic trace element patterns in Fe-Mn carbonates can indicate the involvement of specific fluid sources, such as upper mantle-derived deep magma mdpi.comresearchgate.netresearchgate.net. For example, Zr depletion, enrichment of light rare-earth elements (LREE), a noticeable deficit of Eu (negative Eu anomaly), and specific Y/Ho ratios have been observed in Fe-Mn carbonates associated with silver deposits mdpi.comresearchgate.netresearchgate.net. A negative Eu anomaly can be indicative of carbonate crystallization from low-temperature fluids mdpi.com.

The REE content in marine sediments is generally higher than in Earth's continental crust and sedimentary rocks, with enrichment often controlled by the absorption of Fe-Mn oxides and clay minerals informaticsjournals.co.in. High cerium enrichment in nodules could be significant for future REE exploitation informaticsjournals.co.in. The trace element composition of carbonates can also help distinguish different stages of mineralization mdpi.com.

Application in Ore Processing and Recovery (e.g., Magnetic Separation)

This compound ore is an important raw material for manganese recovery xinhaimining.comxinhaimining.com. Due to its weakly magnetic nature, magnetic separation is a widely used beneficiation process for this compound ore xinhaimining.commineraldressing.com. This method offers advantages such as a small footprint, low energy consumption, and low cost xinhaimining.commineraldressing.com.

Different magnetic separation methods can be employed depending on the type of this compound ore. For high-iron this compound ore, wet weak magnetic separation can be used for initial rough separation, followed by high-gradient strong magnetic separation for further recovery xinhaimining.commineraldressing.com. For ores containing sulfur deposits, a combined process of strong magnetic separation and flotation can yield better beneficiation results xinhaimining.commineraldressing.com. Magnetic separators can help remove manganese ore slime and improve the grade of flotation concentrates mineraldressing.comminingpedia.cn.

Crystal Growth Mechanisms and Morphological Control of Manganese Carbonate

Influence of Organic Templates and Monolayers on Crystal Nucleation and Growth

Organic templates and monolayers can exert a significant influence on the nucleation and growth of inorganic crystals, mimicking processes observed in biomineralization. researchgate.netugr.es Studies on MnCO₃ crystal growth in the presence of organic templates, such as alcohol or fatty acid monolayers, have revealed their ability to direct crystal orientation and modify morphology. researchgate.net For instance, oriented inorganic films can be grown under Langmuir monolayers floating on supersaturated aqueous solutions. researchgate.net Grazing-incidence X-ray diffraction and scanning electron microscopy have shown that oriented growth can occur via epitaxial growth, where the organic and inorganic lattices align. researchgate.net

The presence and concentration of organic additives, such as urea (B33335) or chelating agents like citric acid, tartaric acid, oxalic acid, and ethylenediaminetetraacetic acid (EDTA), have been shown to influence the morphology of MnCO₃ crystals produced during precipitation reactions. rsc.orgresearchgate.net These additives can mediate the growth of hierarchically assembled shapes. rsc.org

Factors Governing Predominant Crystal Morphologies (Rhombohedral, Cubical)

Manganese carbonate crystallizes in a trigonal system with a rhombohedral assembly, analogous to the calcite structure. materialsproject.orgaspur.rs The natural mineral form, rhodochrosite, exhibits various crystal habits, including rhombohedrons and scalahedrons, often with rounded or curved faces. galleries.com Other observed habits include flattened or bladed forms, aggregated rosettes, spherules, botryoidal, globular, stalactitic, layered, nodular, vein-filling, and granular structures. galleries.com

While the underlying crystal structure is rhombohedral, MnCO₃ particles synthesized through various methods can display different predominant morphologies, including cubical and spherical shapes. aspur.rsresearchgate.net The crystal environment of the rhombohedral assembly can lead to a cubical morphology in synthesized MnCO₃. aspur.rs

Several factors govern the resulting crystal morphology during synthesis:

Supersaturation: Growth at high supersaturations can occur via the formation of an amorphous MnCO₃ phase which subsequently transforms into the crystalline form. acs.orgnih.govresearchgate.net High supersaturation can also lead to kinetically roughened epitaxial crystals. acs.orgnih.govresearchgate.net

pH: The solution pH value is a key factor in controlling the morphology of MnCO₃ particles. For example, in one study, decreasing the pH from 8.0 to 7.0 transformed the morphology of MnCO₃ particles from cubic to spherical. researchgate.net

Temperature: Reaction temperature influences the dispersibility and shape of MnCO₃ particles. Lowering the reaction temperature can improve dispersibility and lead to more uniform shapes, although the particle size may increase. researchgate.net

Reactant Concentrations: The concentrations of the reactants, such as manganese sulfate (B86663) and ammonium (B1175870) bicarbonate, play a role in morphology and size control. researchgate.net The molar ratio of ammonia (B1221849) to divalent manganese ions can also control particle size. google.com

Stirring Rate: Rapid stirring during precipitation can lead to uniform, homogeneous-sized, and nonaggregated microparticles with a spherical shape due to homogeneous isotropic crystal growth on tiny nuclei. cambridge.orgacs.org Slow or no stirring can result in cubical crystals under otherwise identical conditions. acs.org

Presence of Additives: Organic templates, monolayers, and chelating agents can significantly influence morphology. rsc.orgresearchgate.netresearchgate.net

Recrystallization Mechanisms in Thermal Decomposition Processes

The thermal decomposition of this compound is a complex process that involves the formation of various intermediate manganese oxide phases, such as MnO₂, Mn₂O₃, and Mn₃O₄, depending on the environment (inert or oxidizing) and temperature. researchgate.netminsocam.orgakjournals.com MnCO₃ typically decomposes in the range of 300–1000°C. researchgate.netakjournals.com In an inert atmosphere, the decomposition of crystalline bulk MnCO₃ confirms the formation of MnO. minsocam.org At higher temperatures, the liberated CO₂, if not removed, can react with MnO to form Mn₃O₄ and CO. minsocam.org

Recrystallization can occur during thermal decomposition. For instance, calcining MnCO₃ at elevated temperatures is a method used to produce manganese dioxide (MnO₂). aspur.rs The morphology of the resulting manganese oxide can be directly determined by the morphology of the MnCO₃ precursor. researchgate.net Solid-solid interactions can also occur between produced oxides during the thermal treatment of mixed solids, leading to the formation of new compounds like manganese molybdate. researchgate.netakjournals.com

Particle Size and Shape Control during Precipitation

Controlling the particle size and shape of MnCO₃ during precipitation is critical for various applications. researchgate.netwjygy.com.cn Several parameters can be manipulated to achieve this control:

pH: As mentioned earlier, pH is a key factor influencing both morphology and size. researchgate.net

Temperature: Reaction temperature affects particle size and dispersibility. researchgate.net

Reactant Concentrations: The concentrations of manganese and carbonate sources influence particle size and morphology. researchgate.netacs.org Higher metal ion concentration in the stock solution can increase the size of formed this compound particles, as particle growth is strongly affected by metal ion supersaturation. researchgate.net

Stirring Rate: Rapid stirring promotes the formation of smaller, more uniform, and spherical particles. cambridge.orgacs.org

Addition of Seed Crystals: The size of MnCO₃ microparticles can be controlled by adding different volumes of a prepared nanoseed solution; increasing the volume of nanoseed solution decreases the particle size while maintaining a uniform size distribution. acs.org

Data on the effect of nanoseed solution volume on MnCO₃ particle size:

Volume of Nanoseed Solution Added (mL)	Mean Particle Size (μm)
0.1	~10
2	5.29 ± 0.41
20	~1

This data is presented in a format suitable for an interactive data table.

Ultrasound: The application of ultrasound during precipitation can significantly reduce particle size and promote the formation of more spherical particles compared to silent conditions. researchgate.net Lower frequencies and increased intensities generally result in smaller and more spherical particles. researchgate.net

Data on the effect of ultrasound on MnCO₃ particle size:

Condition	Median Particle Diameter (μm)
Silent	48
Sonicated (various)	13-19

This data is presented in a format suitable for an interactive data table.

Surface Energy Effects on Crystallization and Phase Stability

Surface energy plays a crucial role in the crystallization and phase stability of this compound, particularly at the nanoscale. The surface energy of nanophase MnCO₃ has been measured to be lower than that of nano-calcite. researchgate.netgeoscienceworld.org The surface energy can influence the binding of surface water, with MnCO₃ binding surface water less strongly than calcite. researchgate.netgeoscienceworld.org

Particle size-driven shifts in the stability fields of MnCO₃ and manganese oxides (such as Mn₃O₄) have been calculated using measured surface energies. researchgate.netgeoscienceworld.org These shifts can expand the stability field of hausmannite (Mn₃O₄) in both aqueous and anhydrous environments. researchgate.netgeoscienceworld.org The particle size-driven changes in oxidation potential (Eh) and pH of phase boundaries can affect stability, electrochemical and catalytic properties, and thus influence geochemical and technological processes. researchgate.netgeoscienceworld.org At the nanoscale, manganese oxides tend to dominate in aerated environments, while this compound is favored in coarse-grained materials and reducing environments. researchgate.netgeoscienceworld.org

Amorphous this compound precursors can provide a low-energy pathway for MnCO₃ crystallization. researchgate.netgeoscienceworld.orgresearchgate.net The crystallization enthalpy appears to be controlled by cation size in analogous carbonate systems. researchgate.netgeoscienceworld.org The transformation of amorphous MnCO₃ to crystalline rhodochrosite is relatively slow compared to other amorphous carbonates like strontium carbonate. acs.org

Future Directions and Emerging Research Themes in Manganese Carbonate Science

Development of Novel Synthesis Methods for Tailored Morphologies and Compositions

Developing novel synthesis methods is crucial for controlling the morphology, size, and composition of manganese carbonate, thereby tailoring its properties for specific applications. Researchers are exploring various techniques beyond traditional precipitation and hydrothermal methods to achieve precise control over particle architecture. atamanchemicals.comresearchgate.net

Studies have demonstrated the successful synthesis of this compound with different morphologies, including nanospheres, ellipsoidal nanostructures, dumbbells, peanuts, cubes, and flower-like microstructures, using methods such as ultrasonication, chemical precipitation, refluxing, and hydrothermal processes. researchgate.net The hydrothermal process, for instance, is considered promising for yielding materials with well-defined morphology and structure. researchgate.net The size of this compound particles can be influenced by adjusting reactant ratios during synthesis. researchgate.net Furthermore, the addition of certain substances, like sodium sulfate (B86663), during chemical precipitation can evolve the morphology from irregular spheroids to cubes. researchgate.net

Controlling morphology is vital as it directly impacts the material's surface area and reactivity, which are critical for applications in catalysis, water treatment, and battery production. hiyka.comhiyka.com For example, smaller particle sizes on the micron scale increase surface area, enhancing chemical reactivity. hiyka.comhiyka.com

Advanced Understanding of Structure-Property Relationships through Multi-Scale Modeling

A deeper understanding of the relationship between the structure of this compound at different scales and its resulting properties is essential for rational material design. Multi-scale modeling approaches are becoming increasingly important tools in this endeavor. acs.orgresearchgate.netdierk-raabe.com

Multi-scale modeling involves integrating computational techniques that span various length scales, from the atomic level to the macroscopic. acs.orgresearchgate.netdierk-raabe.com This allows researchers to correlate microscopic features of structure and bonding with macroscopic thermodynamic and mechanical behaviors. dierk-raabe.com For instance, density functional theory (DFT) calculations can provide insights into mechanisms at the atomic scale, helping to unravel structure-property relationships. acs.org

While multi-scale modeling has been applied to various materials, including polymers and biological composites, its application to this compound is an emerging area. researchgate.netdierk-raabe.com These modeling techniques can help predict properties such as conductivity, stability, and reactivity based on the material's structure, guiding the synthesis of this compound with optimized performance for applications like battery electrodes. acs.orgmarketresearchintellect.com

Expansion of Applications in Sustainable Energy and Environmental Remediation

This compound is gaining significant attention for its potential in sustainable energy and environmental remediation applications. Its role as a precursor for manganese oxides, which are used in batteries and catalysts, is a key area of focus. honrel.comatamanchemicals.commarketresearchintellect.commarketresearch.com

In the realm of sustainable energy, this compound is a critical component in the production of lithium-ion batteries, particularly as a precursor for lithium manganese oxide (LMO) used in cathodes. marketresearchintellect.comdatavagyanik.commarketresearchintellect.comstrategicrevenueinsights.comtheinsightpartners.comlucintel.com The increasing demand for electric vehicles and renewable energy storage systems is driving the need for high-quality this compound in battery manufacturing. datavagyanik.commarketresearchintellect.commarketresearch.comstrategicrevenueinsights.comtheinsightpartners.comlucintel.com Research is ongoing to improve the performance and longevity of batteries by optimizing the properties of this compound precursors. lucintel.com

For environmental remediation, this compound shows promise as an adsorbent for removing heavy metals from water. smolecule.comhiyka.comhiyka.comnih.gov Studies have explored the use of microbially induced carbonate precipitation (MICP) to form this compound precipitates with high surface area and porosity, enabling the effective adsorption of heavy metals like arsenic, chromium, copper, and cadmium. smolecule.comnih.gov This suggests a potentially cost-effective and sustainable approach to water treatment. smolecule.com this compound and its derivatives are also being explored as catalysts in various chemical reactions relevant to environmental remediation. smolecule.comontosight.aimdpi.com For example, amorphous Fe-doped this compound has been synthesized and evaluated as a catalyst for activating peroxymonosulfate (B1194676) to degrade organic pollutants. mdpi.com

Exploration of this compound in Advanced Biological and Biomedical Systems

The exploration of this compound in biological and biomedical systems is an emerging field, with research focusing on its potential in areas such as drug delivery, imaging, and therapy. samipubco.comsamipubco.comsmolecule.comatamanchemicals.comresearchgate.netdovepress.comnih.gov

This compound nanoparticles (MC-NPs) are being investigated for various medical applications. samipubco.comsamipubco.com Studies have explored their potential in sonodynamic therapy (SDT) for cancer treatment. smolecule.comdovepress.comnih.gov MC-NPs can act as sonosensitizers, generating reactive oxygen species (ROS) upon ultrasound irradiation, which can induce cell death. smolecule.comdovepress.comnih.gov Additionally, MC-NPs can release manganese ions and carbon dioxide in the weakly acidic tumor microenvironment, contributing to therapeutic effects through mitochondrial dysfunction and ultrasonic cavitation, respectively. nih.gov

Research also indicates the potential of stabilized this compound nanoparticles for tissue engineering applications. samipubco.comsamipubco.comresearchgate.net Biocompatibility assessments of MC-NPs stabilized with materials like methylcellulose (B11928114) have shown promise, indicating their compatibility with biological environments. samipubco.comsamipubco.comresearchgate.net Future research aims to develop advanced biomedical scaffolds based on these nanoparticles. samipubco.comsamipubco.comresearchgate.net

Interdisciplinary Research Integrating Geochemistry, Materials Science, and Computational Chemistry

The advancement of this compound science increasingly relies on interdisciplinary research that integrates expertise from geochemistry, materials science, and computational chemistry. pnnl.govasu.edupsu.eduresearchgate.netcambridge.org

Geochemistry provides insights into the natural formation and behavior of this compound minerals, which can inform synthetic approaches and environmental applications. psu.educambridge.org Understanding the kinetics and mechanisms of mineral-fluid reactions is crucial for areas like environmental remediation and the study of biogenic manganese carbonates. psu.educambridge.org

Materials science contributes the knowledge and techniques necessary for synthesizing, characterizing, and manipulating this compound with tailored properties. pnnl.govresearchgate.net This includes developing novel synthesis methods for controlled morphology and composition and utilizing advanced characterization techniques to understand the material's structure at different scales. researchgate.netresearchgate.netpnnl.gov

Computational chemistry, including multi-scale modeling, plays a vital role in predicting material properties, understanding reaction mechanisms, and guiding experimental design. acs.orgresearchgate.netdierk-raabe.compnnl.govcambridge.org By combining experimental studies with computational modeling, researchers can gain a more comprehensive understanding of this compound's behavior and accelerate the development of new applications. pnnl.gov This integrated approach is essential for addressing complex challenges in areas ranging from energy storage to environmental science. pnnl.gov

Q & A

Q. How can XRD and SEM-EDS analyses resolve structural and compositional inconsistencies in synthesized this compound?

• Methodological Answer : X-ray diffraction (XRD) identifies crystallographic phases by comparing peaks to reference patterns (e.g., JCPDS-ICDD 44-1472 for rhodochrosite). SEM-EDS maps elemental distribution (Mn, C, O) to detect impurities (e.g., Fe or Ca). For example, MnCO₃ synthesized from Battery Hill materials showed >99.6% purity, with minor peaks attributed to residual sulfate .

Q. What spectroscopic techniques are suitable for studying the stability of this compound complexes under varying pH?

• Methodological Answer : UV-Vis spectroscopy tracks Mn²⁺ and MnCO₃²⁻ species via molar absorption coefficients (ε) at 200–400 nm. At pH > 8, MnCO₃ dominates, while acidic conditions favor Mn²⁺ dissolution. Pair with potentiometric titration to correlate absorbance shifts with speciation changes. For example, MnCO₃ exhibits ε ≈ 10⁴ L·mol⁻¹·cm⁻¹ at 250 nm .

Q. How can statistical design of experiments (DoE) optimize this compound synthesis for catalytic applications?

• Methodological Answer : Use Plackett-Burman (P-B) designs to screen critical variables (e.g., MnSO₄ concentration, temperature) and central composite design (CCD) to model nonlinear interactions. For catalytic alcohol oxidation, MnCO₃ calcined to MnO₂ showed 85% conversion efficiency under O₂. Response surface methodology (RSM) identifies optimal calcination temperature (300–400°C) and time (2–4 hrs) .

Q. What mechanisms explain this compound’s role as a precursor for high-performance catalysts in oxidation reactions?

• Methodological Answer : MnCO₃-derived MnO₂ catalyzes alcohol oxidation via lattice oxygen mobility. In situ FTIR and XPS reveal Mn³⁺/Mn⁴⁺ redox cycles. For example, secondary alcohols (e.g., benzyl alcohol) are oxidized to ketones with H₂O as the sole byproduct. Kinetic studies (Arrhenius plots) show activation energies of ~50 kJ/mol, indicating surface-controlled reactions .

Data Analysis & Reproducibility

Q. How can researchers ensure reproducibility in this compound studies despite batch-to-batch variability?

• Methodological Answer : Document synthesis parameters (e.g., stirring rate, drying time) and characterize each batch via XRD and BET surface area analysis. Share raw data (e.g., SEM images, titration curves) in appendices. Use collaborative platforms like Zenodo for open-access datasets. Cross-validate results with independent labs using standardized protocols .